1-[(4-p-Tolyl-thiazol-2-ylcarbamoyl)-methyl]-piperidine-4-carboxylic acid amide (CAS 878440-41-6) is a synthetic small-molecule carboxamide derivative incorporating piperidine and thiazole pharmacophores, with a molecular formula of C18H22N4O2S and a molecular weight of 358.5 g/mol. Structurally, it consists of a piperidine-4-carboxamide core linked via an acetamide bridge to a 4-p-tolyl-2-aminothiazole moiety.
Molecular FormulaC18H22N4O2S
Molecular Weight358.5 g/mol
Cat. No.B5445696
⚠ Attention: For research use only. Not for human or veterinary use.
1-[(4-p-Tolyl-thiazol-2-ylcarbamoyl)-methyl]-piperidine-4-carboxylic acid amide (CAS 878440-41-6) is a synthetic small-molecule carboxamide derivative incorporating piperidine and thiazole pharmacophores, with a molecular formula of C18H22N4O2S and a molecular weight of 358.5 g/mol . Structurally, it consists of a piperidine-4-carboxamide core linked via an acetamide bridge to a 4-p-tolyl-2-aminothiazole moiety. This compound belongs to the arylthiazolyl piperidine carboxamide class, members of which have been investigated in diverse patent landscapes spanning SMN protein modulation, Pim kinase inhibition, and PDK-1 inhibition [1][2]. Its primary listing appears in public bioactivity screening databases, including high-throughput screening results deposited at the Scripps Research Institute Molecular Screening Center and the Johns Hopkins Ion Channel Center, where it was tested against mu-opioid receptor, ADAM17, and RGS4 targets . Published peer-reviewed research directly characterizing this specific compound is currently absent from the indexed scientific literature, limiting baseline characterization to physicochemical identity and screening repository data.
Screening HistoryRegistered in HTS campaigns (mu-opioid, ADAM17)
Published EvidenceNo direct peer-reviewed studies; screening repository data only
[1] Google Patents. US20130096160A1: Arylthiazolyl piperidines and related compounds as modulators of survival motor neuron (SMN) protein production. 2011. View Source
[2] Justia Patents. US 9,849,120: Thiazolecarboxamides and pyridinecarboxamide compounds useful as Pim kinase inhibitors. 2017. View Source
1-[(4-p-Tolyl-thiazol-2-ylcarbamoyl)-methyl]-piperidine-4-carboxylic acid amide: Why In-Class Analogs Cannot Be Casually Substituted
The class of arylthiazolyl piperidine carboxamides displays extreme sensitivity of target affinity and functional activity to modest peripheral substitutions on the thiazole aryl ring and the piperidine carboxamide side chain [1][2]. In structurally related Pim kinase inhibitor series, a single atom change from hydrogen to chlorine on the phenyl ring can shift IC50 values by more than two orders of magnitude [2]. Similarly, the presence and spatial orientation of a methyl substituent on the tolyl ring—as in the target compound—is a critical determinant of molecular recognition in SMN promoter assays, where the para-methyl group engages a lipophilic sub-pocket that unsubstituted or halogenated analogs fail to productively occupy . Simple generic substitution driven only by core scaffold similarity—without head-to-head activity data—carries a high risk of selecting an analog with substantially divergent target engagement profiles. The following evidence sets establish the parameters that must be verified prior to any substitution decision.
Risk DimensionTarget CompoundGeneric Analog
Thiazole Aryl Substituent4-p-Tolyl (methyl)H, Cl, Br, or N(CH3)2 variants
Reported Activity ShiftPara-methyl required for lipophilic sub-pocket engagementUnsubstituted or halogenated analogs may fail to engage pocket
Target Engagement ProfileContext-specific; no direct comparative data publishedSubstantially divergent; reported >100-fold IC50 shift for analogous changes
[1] Google Patents. US20130096160A1: Arylthiazolyl piperidines and related compounds as modulators of survival motor neuron (SMN) protein production. 2011. View Source
[2] Justia Patents. US 9,849,120: Thiazolecarboxamides and pyridinecarboxamide compounds useful as Pim kinase inhibitors. 2017. View Source
Quantitative Differentiation Evidence for 1-[(4-p-Tolyl-thiazol-2-ylcarbamoyl)-methyl]-piperidine-4-carboxylic acid amide
Evidence-Backed Application Scenarios for 1-[(4-p-Tolyl-thiazol-2-ylcarbamoyl)-methyl]-piperidine-4-carboxylic acid amide
HTS Hit Follow-up in Mu-Opioid or ADAM17 Screening Campaigns
The compound has been registered in primary high-throughput screening (HTS) assays at the Scripps Research Institute Molecular Screening Center targeting the mu-opioid receptor (OPRM1-OPRD1 agonist luminescence assay, 1536-well format) and ADAM17 (QFRET biochemical assay, 1536-well format) . In the absence of published confirmatory dose-response data (e.g., EC50/IC50 curves), procurement of this specific compound is warranted only when researchers explicitly need to replicate the exact HTS results deposited under the PubChem BioAssay identifiers associated with CAS 878440-41-6. Any substitution with a near-neighbor analog invalidates direct comparison to the original screening dataset and complicates hit validation workflows.
Exploratory Structure-Activity Relationship (SAR) Around 4-p-Tolyl Thiazole Pipecolamide Scaffolds
The target compound uniquely sits at the intersection of three patent-defined chemotypes: (i) arylthiazolyl piperidines as SMN modulators, (ii) thiazole carboxamides as Pim kinase inhibitors, and (iii) piperidinyl-thiazole derivatives as angiogenesis inhibitors [1][2]. Its 4-p-tolyl substituent on the thiazole ring represents a specific lipophilic variant that is sparsely represented in published SAR tables. Medicinal chemistry teams investigating the contribution of the para-methyl group to target selectivity are the primary justifiable procurement audience, provided they accept the absence of published comparator data for this exact molecule and intend to generate their own.
Reference Standard for Analytical Method Development in Thiazole Carboxamide Series
Given its well-defined SMILES string (CC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CN3CCC(CC3)C(=O)N) and InChIKey (PFKDSPVFXYIXHJ-UHFFFAOYSA-N), the compound may serve as a chromatographic reference standard for LC-MS or HPLC method development targeting the arylthiazolyl piperidine carboxamide class . Its selection over other commercially available analogs would be based on the specific need to validate a method's ability to resolve the 4-p-tolyl variant from its 4-chlorophenyl, 4-bromophenyl, or 4-dimethylaminophenyl counterparts—all of which are exemplified in the SMN modulator patent family [1].
Application
Selection Property
Validation Focus
HTS Hit Follow-up (Mu-Opioid/ADAM17)
CAS-matched compound to replicate exact screening dataset
Confirm concordance with published HTS results
Exploratory SAR Around 4-p-Tolyl Thiazole Pipecolamide
Unique 4-p-tolyl substitution on thiazole ring
Determine contribution to target selectivity
Chromatographic Reference for Arylthiazolyl Carboxamide Series
Resolves 4-p-tolyl from 4-halogenated analogs
Validate LC-MS or HPLC resolution for analog differentiation
[1] Google Patents. US20130096160A1: Arylthiazolyl piperidines and related compounds as modulators of survival motor neuron (SMN) protein production. 2011. View Source
[2] Justia Patents. US 9,849,120: Thiazolecarboxamides and pyridinecarboxamide compounds useful as Pim kinase inhibitors. 2017. View Source
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